Cas no 2138052-79-4 (6-Bromo-2-(piperidin-1-yl)quinazoline)

• Product Name: 6-Bromo-2-(piperidin-1-yl)quinazoline
• CAS No: 2138052-79-4
• MF: C₁₃H₁₄BrN₃
• MW: 292.17436170578
• CID: 6394766
• PubChem ID: 165497693
• Update Time: 2025-05-20

6-Bromo-2-(piperidin-1-yl)quinazoline Chemical and Physical Properties

Names and Identifiers

• EN300-1162151
• 2138052-79-4
• 6-bromo-2-(piperidin-1-yl)quinazoline
• 6-Bromo-2-(piperidin-1-yl)quinazoline

• Inchi： 1S/C13H14BrN3/c14-11-4-5-12-10(8-11)9-15-13(16-12)17-6-2-1-3-7-17/h4-5,8-9H,1-3,6-7H2
• InChI Key： QDIPVYVMSINQQD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=NC(=N2)N1CCCCC1

Computed Properties

• Exact Mass: 291.03711g/mol
• Monoisotopic Mass: 291.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29Ų

Additional information on 6-Bromo-2-(piperidin-1-yl)quinazoline

6-Bromo-2-(piperidin-1-yl)quinazoline: A Comprehensive Overview

The compound with CAS No 2138052-79-4, commonly referred to as 6-Bromo-2-(piperidin-1-yl)quinazoline, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of quinazolines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and development. The quinazoline core of this molecule serves as a scaffold for various functional groups, making it highly versatile in terms of chemical modifications and biological activities.

Recent studies have highlighted the potential of 6-Bromo-2-(piperidin-1-yl)quinazoline as a promising candidate in the development of anticancer agents. The bromine substituent at the 6-position and the piperidine group at the 2-position contribute significantly to the molecule's pharmacokinetic properties and bioavailability. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a valuable lead for further optimization in anticancer drug design.

One of the key aspects of 6-Bromo-2-(piperidin-1-yl)quinazoline is its ability to modulate kinase activity, which is crucial in signaling pathways involved in cell proliferation and survival. Recent advancements in medicinal chemistry have enabled scientists to explore the structure-function relationship of this compound, leading to the identification of critical residues that interact with target proteins. These findings have paved the way for the design of more potent and selective analogs.

In addition to its therapeutic potential, 6-Bromo-2-(piperidin-1-yli quinazoline has also been studied for its role in enzyme inhibition. For instance, studies have shown that this compound can inhibit certain proteases and kinases, which are implicated in various pathological conditions such as inflammation and neurodegenerative diseases. The piperidine group plays a pivotal role in enhancing the molecule's binding affinity to these targets, thereby improving its efficacy.

The synthesis of 6-Bromo-piperidino quinazoline involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring that the compound is readily available for preclinical studies. The ease of synthesis and structural flexibility make this compound an attractive candidate for further exploration in drug discovery programs.

From an analytical standpoint, 6-Bromo-piperidine quinazoline has been characterized using advanced spectroscopic techniques such as NMR, IR, and MS. These analyses have confirmed the molecular structure and purity of the compound, providing a solid foundation for its use in biological assays. Furthermore, computational modeling studies have provided insights into the molecular interactions between this compound and its target proteins, aiding in the rational design of improved derivatives.

Looking ahead, 6-Bromo-piperidine quinazoline holds immense potential as a lead compound for developing novel therapeutics targeting cancer and other diseases. Its unique combination of structural features and biological activities positions it as a valuable asset in contemporary drug discovery efforts. Continued research into its mechanism of action, pharmacokinetics, and toxicity profile will undoubtedly unlock new opportunities for leveraging this compound's therapeutic potential.